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Compound of Interest

Compound Name: 4-(Benzylamino)benzohydrazide

CAS No.: 326019-93-6

Cat. No.: B2754673

Get Quote

Executive Summary & Chemical Identity[3][4][5][6]
4-(Benzylamino)benzohydrazide is a functionalized hydrazine derivative commonly used as a

building block in drug discovery and organic synthesis.[1] While valuable for its reactivity, the

hydrazide moiety (-CONHNH₂) presents specific reducing risks and toxicological profiles that

require strict adherence to disposal protocols.[1]

This guide moves beyond generic safety advice, providing a scientifically grounded workflow

for the sequestration and destruction of this compound. The core objective is to prevent

environmental release and accidental reactivity with laboratory oxidizers.
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Parameter Detail

CAS Number 326019-93-6

Molecular Formula C₁₄H₁₅N₃O

Molecular Weight 241.29 g/mol

Physical State Solid (Off-white powder)

Core Hazard
Reducing agent; Potential Carcinogen/Mutagen

(Hydrazide class); Skin/Eye Irritant

Hazard Assessment & Segregation Logic
The Mechanism of Hazard
The primary disposal risk stems from the hydrazide functional group. Hydrazides are potent

reducing agents.

Causality: If disposed of in the same waste stream as strong oxidizing agents (e.g., Nitric

Acid, Peroxides, Permanganates), a redox reaction will occur. This can lead to rapid gas

evolution (Nitrogen gas), heat generation (exotherm), and potential container over-

pressurization.

Toxicology: Hydrazines and their derivatives are often suspected mutagens. Disposal

methods must guarantee the thermal destruction of the nitrogen-nitrogen bond.[1]

GHS Classification & PPE Requirements
Based on structure-activity relationships of benzohydrazide analogs.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.bldpharm.com/products/613-94-5.html
https://www.bldpharm.com/products/613-94-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2754673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class H-Code Description

Acute Toxicity H302/H312
Harmful if swallowed or in

contact with skin.[1]

Irritation H315/H319
Causes skin and serious eye

irritation.[2][3][4]

STOT-SE H335
May cause respiratory

irritation.[1][3][5]

Aquatic Tox H412
Harmful to aquatic life with

long-lasting effects.[1][3]

Self-Validating Safety Check: Before disposal, visually inspect the waste.[1] If the material has

turned a dark brown or black in solution, it may indicate prior oxidation or decomposition;

handle as high-hazard unknown waste.[1]

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance or Contaminated Solids)
Target Method: High-Temperature Incineration.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum.[1] Avoid metal containers if acidic contaminants are potentially present.

Double-Bagging: Place the substance (or contaminated weigh boats/gloves) into a clear

polyethylene bag. Seal this bag with tape or a zip tie before placing it into the primary waste

container.

Why? This prevents dust generation when the waste drum is eventually opened at the

incineration facility.

Labeling: Mark the tag clearly with "Toxic Solid, Organic, N.O.S. (Contains 4-
(Benzylamino)benzohydrazide)."[1][6]

Segregation: Ensure no oxidizers are present in the solid waste bin.
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B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Target Method: Fuel Blending/Incineration.

Characterize the Solvent: Determine if your carrier solvent is Halogenated (e.g., DCM,

Chloroform) or Non-Halogenated (e.g., Methanol, Ethyl Acetate).

pH Check: Hydrazides can hydrolyze in strong acids.

Protocol: Check the pH of the waste solution. If pH < 4 or > 10, neutralize to pH 6–8

before adding to the organic waste carboy to prevent container corrosion or unexpected

hydrolysis heat.

Transfer: Pour into the appropriate safety carboy (Halogenated or Non-Halogenated).

Rinsing: Rinse the original flask with a compatible solvent (e.g., Acetone) and add the rinsate

to the same waste container. Do not rinse with water and pour down the drain.

Emergency Response: Spill Management
In the event of a powder spill, immediate containment is necessary to prevent inhalation.

Isolate: Evacuate the immediate area (10 ft radius) and mark "Do Not Enter."

PPE Up: Wear nitrile gloves (double gloved recommended), lab coat, and a fit-tested N95 or

P100 respirator.

Dry Sweep (Gentle): Do not use compressed air. Gently sweep the powder into a pile using

a brush and dustpan.

Tip: If the powder is very fine, cover it with a paper towel dampened with isopropyl alcohol

to weigh it down before sweeping.

Decontaminate: Wipe the surface with 70% Ethanol or Isopropanol.

Disposal: Place all spill debris and wipes into the Solid Hazardous Waste stream (as

described in Section 3A).
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Visual Workflow (Decision Tree)
The following diagram outlines the logical flow for categorizing and disposing of 4-
(Benzylamino)benzohydrazide waste.
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Waste Generation:
4-(Benzylamino)benzohydrazide
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Figure 1: Decision matrix for the segregation and disposal of 4-
(Benzylamino)benzohydrazide waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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